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Compound of Interest

Compound Name: Foscarnet

Cat. No.: B613817 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Foscarnet, tailored for researchers, scientists, and drug development professionals. The

following step-by-step guidance ensures safe handling and compliance with environmental

regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE).[1] Handle Foscarnet in accordance with good industrial hygiene

and safety procedures.[2]

Recommended PPE:

Chemically resistant gloves[1]

Protective clothing[1]

Safety glasses or goggles[1]

In case of insufficient ventilation, wear approved respiratory protection.[2]

If accidental contact occurs, rinse the exposed area with water.[3] In case of a spill, contain it

with absorbent, inert material, clean the area, and transfer the waste to a suitable, sealed

container for disposal.[1][2]
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Disposal of Foscarnet and associated materials must be carried out in accordance with all

local, regional, national, and international regulations.[1][2] The primary goal is to prevent its

release into the environment.[1][4]

Step 1: Identify the Type of Foscarnet Waste Categorize the waste to determine the correct

disposal stream:

Unused or expired Foscarnet solution.

Contaminated materials (e.g., PPE, vials, absorbent pads from spills).

Contaminated sharps (e.g., needles, syringes).

Step 2: Dispose of Unused or Expired Foscarnet

Do not dispose of Foscarnet down the drain or into sewer systems.[2]

The recommended method for Foscarnet waste is incineration at a licensed and approved

waste disposal facility.[2]

For labs without access to an incinerator, follow FDA guidelines for disposing of unused

medicine in the trash[5][6]:

Remove the Foscarnet solution from its original container.

Mix it with an unappealing substance such as used coffee grounds, dirt, or cat litter. This

makes the drug less appealing to children and pets and unrecognizable to anyone who

might go through the trash.

Place the mixture in a sealable container, such as a plastic bag or an empty plastic

container.[6]

Dispose of the sealed container in the household or laboratory trash.

Scratch out all personal or identifying information on the original prescription label before

recycling or disposing of the empty container.[6]

Step 3: Dispose of Contaminated Materials

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b613817?utm_src=pdf-body
https://cdn.pfizer.com/pfizercom/products/material_safety_data/FOSCAVIR(Foscarnet_sodium)injection_(hospira)_3-Aug-2016.pdf
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Foscarnet_Sodium_Inj-Jan_2021-SDS.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/FOSCAVIR(Foscarnet_sodium)injection_(hospira)_3-Aug-2016.pdf
https://cdn.caymanchem.com/cdn/msds/20774m.pdf
https://www.benchchem.com/product/b613817?utm_src=pdf-body
https://www.benchchem.com/product/b613817?utm_src=pdf-body
https://www.benchchem.com/product/b613817?utm_src=pdf-body
https://www.benchchem.com/product/b613817?utm_src=pdf-body
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Foscarnet_Sodium_Inj-Jan_2021-SDS.pdf
https://www.benchchem.com/product/b613817?utm_src=pdf-body
https://editor.fresenius-kabi.us/SDSSheets/US-PH-Foscarnet_Sodium_Inj-Jan_2021-SDS.pdf
https://clinicalinfo.hiv.gov/en/drugs/foscarnet-sodium/patient
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b613817?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All materials that have come into contact with Foscarnet, including gloves, empty vials, and

cleaning materials, should be considered chemical waste.

Place these items in a clearly labeled, sealed container or bag separate from regular trash.

[1]

Dispose of this container in accordance with your institution's chemical waste procedures,

which typically involves collection by a licensed waste management service.[2]

Step 4: Dispose of Contaminated Sharps

Contaminated sharps, such as needles and syringes, must be disposed of immediately in a

designated sharps container.[5]

These containers must be closable, puncture-resistant, and leak-proof on the sides and

bottom.[2]

Follow established institutional and local guidelines for the disposal of medical sharps.[5]

Data Presentation: Foscarnet Product
Characteristics
The following table summarizes key quantitative data related to Foscarnet solution and its

administration. This information is critical for handling and risk assessment but does not define

specific environmental discharge limits, which are subject to local regulations.
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Parameter Value Source

Formulation Concentration 24 mg/mL [3]

Induction Dosage (CMV

Retinitis)

60 mg/kg every 8 hours OR 90

mg/kg every 12 hours
[7]

Maintenance Dosage (CMV

Retinitis)
90-120 mg/kg once daily [3]

Plasma Half-life Approximately 3.3 - 4.0 hours [7]

Recommended Pre-infusion

Hydration

750 - 1000 mL of 0.9% NaCl or

5% Dextrose
[8]

Recommended Concurrent

Hydration

500 - 1000 mL (dose-

dependent)
[8]

Experimental Protocols
The provided search results do not contain specific experimental protocols for the disposal of

Foscarnet. Disposal procedures are dictated by established environmental and safety

regulations from bodies like the FDA and are implemented as operational safety protocols

rather than experimental methodologies.[1][2][5] The best available technology, potentially

including destructive techniques for waste and wastewater, is recommended to prevent

environmental release.[1]

Mandatory Visualization: Foscarnet Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Foscarnet waste materials in a laboratory or research setting.
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Caption: Logical workflow for the safe disposal of different Foscarnet waste streams.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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